Cas no 821776-23-2 (Alanine, L-tryptophyl-2-methyl-)

• Product name: Alanine, L-tryptophyl-2-methyl-
• CAS No: 821776-23-2
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 697336
• PubChem ID: 61266918

Alanine, L-tryptophyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Alanine, L-tryptophyl-2-methyl-
• 2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]-2-methylpropanoic acid
• 821776-23-2
• L-Tryptophyl-2-methylalanine
• DTXSID60734157
• AKOS010518392

• Inchi： InChI=1S/C15H19N3O3/c1-15(2,14(20)21)18-13(19)11(16)7-9-8-17-12-6-4-3-5-10(9)12/h3-6,8,11,17H,7,16H2,1-2H3,(H,18,19)(H,20,21)/t11-/m0/s1
• InChI Key： SHAXSXUDZJSSCN-NSHDSACASA-N
• SMILES： CC(C)(C(=O)O)NC(=O)C(CC1=CNC2=CC=CC=C21)N

Computed Properties

• Exact Mass: 289.14264148g/mol
• Monoisotopic Mass: 289.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 108Ų